Cas no 99957-15-0 (1H-Indene-5-carboxylic acid, 2,3,3a,6,7,7a-hexahydro-3-hydroxy-1-methyl-3a-(2-methyl-1-oxopropyl)-, (1R,3S,3aS,7aS)-)

• Product Name: 1H-Indene-5-carboxylic acid, 2,3,3a,6,7,7a-hexahydro-3-hydroxy-1-methyl-3a-(2-methyl-1-oxopropyl)-, (1R,3S,3aS,7aS)-
• CAS No: 99957-15-0
• MF: C₁₅H₂₂O₄
• MW: 266.333354746265
• CID: 815388
• Update Time: 2024-03-01

1H-Indene-5-carboxylic acid, 2,3,3a,6,7,7a-hexahydro-3-hydroxy-1-methyl-3a-(2-methyl-1-oxopropyl)-, (1R,3S,3aS,7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-carboxylicacid, 2,3,3a,6,7,7a-hexahydro-3-hydroxy-1-methyl-3a-(2-methyl-1-oxopropyl)-,(1R,3S,3aS,7aS)-
• 1H-Indene-5-carboxylic acid, 2,3,3a,6,7,7a-hexahydro-3-hydroxy-1-methyl-3a-(2-methyl-1-oxopropyl)-, (1R,3S,3aS,7aS)-
• Pernetic acid D

• Inchi： 1S/C15H22O4/c1-8(2)13(17)15-7-10(14(18)19)4-5-11(15)9(3)6-12(15)16/h7-9,11-12,16H,4-6H2,1-3H3,(H,18,19)/t9-,11+,12+,15-/m1/s1
• InChI Key： DPAPFQJDXGYKDD-CKRXIKOQSA-N
• SMILES： [C@H]1(C)[C@@]2([H])[C@](C(=O)C(C)C)(C=C(C(O)=O)CC2)[C@@H](O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• XLogP3: 1.988

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives